Cas no 154-61-0 (Benzoic acid,5-methoxy-2-[(6-O-b-D-xylopyranosyl-b-D-glucopyranosyl)oxy]-, methyl ester)

• Product name: Benzoic acid,5-methoxy-2-[(6-O-b-D-xylopyranosyl-b-D-glucopyranosyl)oxy]-, methyl ester
• CAS No: 154-61-0
• MF: C₂₀H₂₈O₁₃
• MW: 476.428527832031
• CID: 155174
• PubChem ID: 3083558

Benzoic acid,5-methoxy-2-[(6-O-b-D-xylopyranosyl-b-D-glucopyranosyl)oxy]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,5-methoxy-2-[(6-O-b-D-xylopyranosyl-b-D-glucopyranosyl)oxy]-, methyl ester
• methyl 5-methoxy-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxymethyl]oxan-2-yl]oxybenzoate
• Primulaverin
• PRIMULAVERIN(AS) PrintBack
• PRIMULAVERIN(SH)
• 5-Methoxy-2-[(6-O-β-D-xylopyranosyl-β-D-glucopyranosyl)oxy]benzoic acid methyl ester
• PRIMIN(SH)
• PriMulaveroside
• PRIMULAVERIN(P)
• methyl 5-methoxy-2-(6-O-beta-D-xylopyranosyl-beta-D-glucopyranosyloxy)benzoate
• MFCD11111296
• Benzoic acid, 5-methoxy-2-((6-O-beta-D-xylopyranosyl-beta-D-glucopyranosyl)oxy)-, methyl ester
• Primulaverin , HPLC Grade
• Q27236571
• 2-HYDROXY-5-METHOXY-METHYL BENZOATE-2-PRIMEVEROSIDE
• 154-61-0
• PRIMULAVERIN [MI]
• AKOS040735710
• DTXSID00934891
• UNII-0B99IC5K2E
• 0B99IC5K2E
• BENZOIC ACID, 5-METHOXY-2-((6-O-.BETA.-D-XYLOPYRANOSYL-.BETA.-D-GLUCOPYRANOSYL)OXY)-, METHYL ESTER
• SCHEMBL377184
• Methyl 5-methoxy-2-[(6-O-pentopyranosylhexopyranosyl)oxy]benzoate
• CDWVFJJMYKSVHM-HSMQXHTESA-N

• Inchi： InChI=1S/C20H28O13/c1-28-8-3-4-11(9(5-8)18(27)29-2)32-20-17(26)15(24)14(23)12(33-20)7-31-19-16(25)13(22)10(21)6-30-19/h3-5,10,12-17,19-26H,6-7H2,1-2H3/t10-,12-,13+,14-,15+,16-,17-,19+,20-/m1/s1
• InChI Key： CDWVFJJMYKSVHM-HSMQXHTESA-N
• SMILES： COC1C=CC(O[C@@H]2O[C@H](CO[C@@H]3OC[C@@H](O)[C@H](O)[C@H]3O)[C@@H](O)[C@H](O)[C@H]2O)=C(C(OC)=O)C=1

Computed Properties

• Exact Mass: 476.15300
• Monoisotopic Mass: 476.153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 194A^2
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Density: 1.56±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 161-163 ºC
• Boiling Point: 741.1 °C at 760 mmHg
• Flash Point: 256.8 °C
• Refractive Index: 1.623
• Solubility: Slightly soluble (13 g/l) (25 º C),
• PSA: 193.83000
• LogP: -2.87620

Benzoic acid,5-methoxy-2-[(6-O-b-D-xylopyranosyl-b-D-glucopyranosyl)oxy]-, methyl ester Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds